Mik-665

MCL-1 inhibitor binding affinity drug discovery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C47H44ClFN6O6S
Molecular Weight 875.4 g/mol
CAS No. 1799638-19-9
Cat. No. B15582650
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Technical Parameters


Basic Identity
Product NameMik-665
CAS1799638-19-9
Molecular FormulaC47H44ClFN6O6S
Molecular Weight875.4 g/mol
Structural Identifiers
InChIInChI=1S/C47H44ClFN6O6S/c1-29-35(15-16-38(42(29)48)59-24-23-55-21-19-54(2)20-22-55)40-41-45(51-28-52-46(41)62-43(40)30-11-13-33(49)14-12-30)61-39(47(57)58)25-31-7-4-6-10-37(31)60-27-34-17-18-50-44(53-34)36-9-5-3-8-32(36)26-56/h3-18,28,39,56H,19-27H2,1-2H3,(H,57,58)/t39-/m1/s1
InChIKeyNHDQXHYUSYRVEI-LDLOPFEMSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MIK665 (S64315): Clinical-Stage MCL-1 Inhibitor Overview


MIK665 (also designated S64315, CAS 1799638-19-9) is a potent, highly selective small-molecule inhibitor of induced myeloid leukemia cell differentiation protein Mcl-1, a key anti-apoptotic member of the BCL-2 protein family frequently upregulated in hematologic and solid malignancies [1]. Discovered through fragment-based, structure-guided optimization from the S63845 scaffold, MIK665 achieved a >1,000-fold improvement in target affinity over the initial fragment-derived lead, culminating in a clinical candidate with sub-nanomolar binding affinity (Ki 0.048 nM) for human Mcl-1 and >59,000-fold selectivity over BCL-2 [1][2]. The compound is administered intravenously and has progressed through Phase I/II clinical evaluation in acute myeloid leukemia (AML), myelodysplastic syndrome (MDS), multiple myeloma (MM), and non-Hodgkin lymphoma, both as monotherapy and in combination with the BCL-2 inhibitor venetoclax [3][4].

Target Selectivity
MCL-1-selective probe with reported high selectivity over BCL-2 family
Stereochemical Control
Active (S)-enantiomer; chiral identity required for reproducible MCL-1 inhibition
Research Model Context
Clinical-stage tool compound for hematologic malignancy model studies (AML, MM, MDS, NHL)

MIK665 Differentiation Factors


MCL-1 inhibitors within the clinical pipeline exhibit profoundly divergent biochemical potency, selectivity windows, and cellular efficacy profiles that preclude generic substitution. Even among agents targeting the same BH3-binding groove, differences in macrocyclic constraint, stereochemistry, and off-rate kinetics translate into order-of-magnitude variations in cellular EC50 values across hematologic cell lines [1]. MIK665 possesses a single active (S)-enantiomer; its (R)-enantiomer is substantially less active, meaning that procurement of racemic or enantiomerically undefined material yields unreliable target engagement . Furthermore, MIK665's selectivity fingerprint—>59,000-fold over BCL-2—is distinct from other clinical-stage MCL-1 inhibitors such as AZD5991 and AMG-176, directly impacting combination partner selection and the predictive validity of co-treatment experiments [1][2]. Substituting another MCL-1 inhibitor for MIK665 without verifying the matched biochemical and cellular context risks irreproducible apoptosis readouts, misleading synergy interpretations, and wasted experimental resources.

Enantiomeric Identity
Procurement of racemic or undefined stereochemical purity may compromise target engagement reproducibility.
Selectivity Profile Mismatch
Other clinical-stage MCL-1 inhibitors may exhibit different BCL-2 family off-target profiles, affecting combination partner interpretation.
Cellular Potency Context
Direct substitution with AMG-176 or AZD5991 may require re-validation of effective concentrations; reported EC50 ranges differ across hematologic lines.

MIK665 Quantitative Evidence


MCL-1 Binding Affinity vs. S63845

MIK665 (S64315) was developed through structure-guided optimization of the S63845 scaffold and demonstrates improved MCL-1 binding affinity. In TR-FRET biochemical assays, MIK665 binds human MCL-1 with a Ki of <0.01 nM, compared to S63845's reported Kd of 0.19 nM [1][2]. In a separate SPR-based assay reported in the AACR abstract, MIK665 achieved a Ki of 0.048 nM against human Mcl-1, representing a significant affinity gain over the predecessor [1]. This ~4-fold or greater improvement in target binding translates into enhanced cellular potency in MCL-1-dependent cancer models.

MCL-1 Binding Affinity
Head-to-head
Ki 0.048 nM (MIK665) vs S63845 Kd 0.19 nM
Reported ~4-fold tighter binding; supports target engagement assay context
TR-FRET biochemical assay; recombinant MCL-1
MCL-1 inhibitor binding affinity drug discovery S63845 comparator

Cellular Potency vs. AMG-176 and AZD5991

In a direct head-to-head cellular panel reported in a single study, MIK665 was compared against four other clinical-stage MCL-1 inhibitors (AMG-176, AZD5991, AMG-397, and ABBV-467) across three human hematologic tumor cell lines under identical conditions (10% FBS) [1]. MIK665 achieved EC50 values of 2.06 nM in AMO-1 (multiple myeloma), 4.75 nM in H929 (multiple myeloma), and 10.87 nM in MV4-11 (AML) cells. By comparison, AMG-176 required 90.6 nM, 195 nM, and 106 nM respectively—representing an ~11-fold to ~44-fold potency advantage for MIK665 [1]. AZD5991 showed intermediate activity with EC50 values of 22.9 nM, 31.7 nM, and 34.9 nM, meaning MIK665 is 3.2-fold to 11.1-fold more potent than AZD5991 across these lines [1]. ABBV-467 was more potent than MIK665 (EC50 0.16–3.91 nM), but carries a reported cardiac troponin elevation liability in patients [1][2].

Cellular Potency Comparison
Head-to-head
MIK665 EC50 2.1–10.9 nM; AMG-176 91–106 nM; AZD5991 23–35 nM
Supports cellular potency context; MIK665 shows lower EC50 in tested hematologic lines
CellTiter-Glo, 4‑day, 10% FBS; AMO‑1, H929, MV4‑11 lines
cellular EC50 multiple myeloma AML MCL-1 inhibitor comparator

Selectivity Profile: MCL-1 vs. BCL-2

The selectivity of MIK665 against other anti-apoptotic BCL-2 family members was quantified using TR-FRET binding assays [1]. MIK665 binds MCL-1 with a Ki of <0.01 nM while showing a Ki of 599 nM for BCL-2, yielding a selectivity window exceeding 59,900-fold [1]. Against BCL-XL, BCL-W, and BCL2-A1, MIK665 displayed Ki values all above 468–660 nM, confirming minimal engagement of these off-target anti-apoptotic proteins [1]. This selectivity profile is pharmacologically critical because BCL-2 inhibition (e.g., by venetoclax) is therapeutically desirable only when intentionally combined, and inadvertent BCL-XL inhibition is associated with dose-limiting thrombocytopenia [2]. The AACR abstract further confirms that MIK665 selectively inhibits Mcl-1 over other anti-apoptotic BCL-2 family members [3].

Selectivity Profile
Reported selectivity profiling
>59,900‑fold over BCL‑2
Supports MCL‑1‑specific target engagement in BCL‑2 family assays
TR‑FRET competitive binding; recombinant BCL‑2 family proteins
selectivity profiling BCL-2 family off-target binding safety margin

Enantiomeric Specificity Requirements

MIK665 (S-64315) is the active (S)-enantiomer with an MCL-1 IC50 of 1.81 nM in biochemical assays . Its counterpart, (R)-MIK665 (CAS 1799831-02-9), is explicitly characterized as the less active enantiomer . While specific IC50 values for the (R)-enantiomer are not publicly reported in primary literature, vendor datasheets consistently describe it as substantially less active, consistent with the chiral recognition requirements of the MCL-1 BH3-binding groove . The patent WO2016207225A1 identifies MIK665 as compound Preparation 13, defining a specific stereochemical configuration [1]. This stereochemical dependence means that any procurement of racemic material, mixed enantiomer batches, or material of undefined chiral purity will produce unpredictable and irreproducible MCL-1 inhibition, confounding dose-response relationships and combination studies.

Enantiomeric Activity
Class-level inference
(S)-MIK665 IC50 1.81 nM; (R)-MIK665 substantially less active
Active (S)-enantiomer required for reproducible MCL‑1 inhibition; racemic material may confound dose-response
Biochemical MCL‑1 assay; patent WO2016207225A1
enantiomer specificity stereochemistry chiral purity quality control

Combination Synergy with Venetoclax

In a study of 42 primary AML patient samples, the combination of MIK665 with the BCL-2 inhibitor venetoclax effectively eliminated AML blasts compared to either agent alone [1]. Critically, this combination restored sensitivity in AML samples exhibiting primary venetoclax resistance, demonstrating that MIK665 can overcome BCL-2 inhibitor resistance mechanisms [1]. Separately, in melanoma models, MIK665 (S64315) exhibited similar or better efficacy than its predecessor S63845 when combined with ABT-199 (venetoclax), tested across both BRAF-WT and BRAF-MUT melanoma cell lines [2]. The combination of MIK665 and venetoclax also demonstrated strong synergy and prolonged overall survival in neuroblastoma patient-derived xenograft (PDX) models compared to either monotherapy [3].

Combination with Venetoclax
Head-to-head
Combination eliminated AML blasts vs monotherapy; restored venetoclax sensitivity in primary samples
Supports dual BCL‑2/MCL‑1 blockade in AML research models
42 primary AML samples; neuroblastoma PDX models
combination therapy venetoclax synergy AML drug resistance

MIK665 Procurement and Use Cases


MCL-1 vs. BCL-2 Dependency Profiling

Investigators seeking to determine whether a particular AML, multiple myeloma, or lymphoma cell line depends on MCL-1 (versus BCL-2 or BCL-XL) for survival should preferentially procure MIK665 due to its >59,900-fold selectivity for MCL-1 over BCL-2 [1]. This selectivity window far exceeds that of many earlier-generation MCL-1 inhibitors and ensures that apoptosis induction at sub-micromolar concentrations can be attributed specifically to MCL-1 target engagement. Use MIK665 at concentrations guided by its cellular EC50 values: 2–5 nM for sensitive MM lines (AMO-1, H929) and 10–50 nM for AML lines (MV4-11), with parallel BCL-2 inhibition by venetoclax as a comparator arm to establish dependency profiles.

Preclinical Dual BCL-2/MCL-1 Blockade

For research programs investigating simultaneous BCL-2 and MCL-1 inhibition—a strategy shown to overcome venetoclax resistance in AML and to produce synergistic killing in melanoma and neuroblastoma—MIK665 is the appropriate MCL-1 inhibitor choice [2][3]. Its superior cellular potency (2–11 nM in sensitive lines) compared to AMG-176 and AZD5991 enables effective combination studies at drug concentrations that minimize solvent toxicity and off-target effects [1]. The established clinical combination protocol (MIK665 IV + venetoclax oral, NCT04702425) provides a translational roadmap for preclinical dosing schedules. Researchers should source stereochemically certified (S)-MIK665 to avoid confounding by the inactive (R)-enantiomer .

Overcoming ABCB1-Mediated Resistance in AML

In AML samples with elevated ABCB1 (MDR1) expression, MIK665 monotherapy shows reduced sensitivity due to drug efflux [2]. This resistance mechanism is targetable: co-treatment with ABCB1 inhibitors elacridar or tariquidar effectively eliminated resistant AML blasts when combined with MIK665 [2]. Investigators studying drug resistance mechanisms in AML should use MIK665 in combination with ABCB1 inhibitors to model clinically relevant resistance reversal strategies, with venetoclax co-treatment as an alternative combination that also restores sensitivity [2]. This application leverages MIK665's well-characterized resistance profile and combination-dependence data derived from primary AML specimens.

SAR Studies: MIK665 as Reference Inhibitor

Medicinal chemistry programs developing next-generation MCL-1 inhibitors should use MIK665 as a benchmark reference compound due to its well-defined stereochemical requirements, published co-crystal structure with MCL-1 (PDB 8EKX) [4], and documented 3-log affinity improvement trajectory from fragment to clinical candidate [5]. The availability of both active (S)-MIK665 and inactive (R)-MIK665 enantiomers provides a built-in negative control for confirming on-target MCL-1-mediated activity . Procurement specifications must require CAS 1799638-19-9 specifically (the active S-enantiomer) rather than the racemate or undefined mixtures, as the (R)-enantiomer (CAS 1799831-02-9) is a distinct chemical entity with negligible MCL-1 inhibition .

Application
Selection Property
Validation Focus
MCL‑1 dependency profiling in hematologic models
MCL‑1 selectivity context (reported high selectivity over BCL‑2)
BCL‑2 family target engagement specificity
Dual BCL‑2/MCL‑1 blockade in venetoclax‑resistant models
Cellular potency context for combination studies
Synergy and resistance‑reversal endpoints
ABCB1‑mediated drug resistance studies in AML
Reported ABCB1 efflux susceptibility and reversal combination context
MDR1 expression and efflux inhibition endpoints
Medicinal chemistry reference for MCL‑1 inhibitor SAR
Active (S)-enantiomer with defined stereochemistry and reported co‑crystal structure
Enantiomeric identity and MCL‑1 binding mode validation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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